Cas no 1554827-31-4 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl)-
• CAS No: 1554827-31-4
• MF: C₇H₇N₅S₂
• MW: 225.293977022171
• CID: 5263331
• Update Time: 2025-10-29

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl)-

• Inchi： 1S/C7H7N5S2/c1-3-4(14-2-9-3)5-10-6(8)12-7(13)11-5/h2H,1H3,(H3,8,10,11,12,13)
• InChI Key： AQCHYOWEQZHUIN-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2SC=NC=2C)=NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl)-

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(4-methyl-5-thiazolyl), with CAS No. 1554827-31-4, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds with a six-membered ring containing three nitrogen atoms. The presence of the thione group (-S-C=O) and the amino group (-NH₂) in its structure introduces unique electronic properties and reactivity.

Recent studies have highlighted the potential of 1,3,5-Triazine-2(1H)-thione derivatives in various applications. For instance, researchers have explored their role as precursors for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The 6-amino substituent in this compound serves as a reactive site for further functionalization, enabling the synthesis of complex molecules with tailored properties. The 4-(4-methyl-5-thiazolyl) group adds another layer of complexity to the molecule, contributing to its versatility in chemical reactions.

One of the most promising areas of research involving this compound is its application in drug discovery. The triazine-thione scaffold has been shown to exhibit bioactivity against various enzymes and receptors, making it a valuable lead compound for medicinal chemists. Recent findings suggest that derivatives of this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

In addition to its biological applications, 1,3,5-Triazine-2(1H)-thione derivatives have also been investigated for their role in catalysis. The nitrogen atoms in the triazine ring can act as Lewis bases or coordinating sites for metal ions, enabling the development of heterogeneous catalysts for organic transformations. This property has led to explorations in asymmetric catalysis and sustainable chemical processes.

The synthesis of 6-amino-4-(4-methyl-5-thiazolyl)-1,3,5-triazine-2(1H)-thione typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound. For example, researchers have employed microwave-assisted synthesis to accelerate reaction rates while maintaining product quality.

From a structural standpoint, the molecule exhibits a planar geometry due to the aromaticity of the triazine ring. The conjugation between the thione group and the amino substituent enhances its electronic delocalization properties. This feature is particularly advantageous in applications requiring high electron mobility or strong UV absorption.

In conclusion, 1,3,5-Triazine-2(1H)-thione derivatives, including 6-amino-4-(4-methyl-5-thiazolyl) variants like CAS No. 1554827-31-4 compounds, represent a class of compounds with diverse potential applications across multiple scientific domains. Ongoing research continues to uncover new insights into their properties and functionalities.